Cas no 2034305-78-5 (1-cyclopropanecarbonyl-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine)

• Product Name: 1-cyclopropanecarbonyl-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine
• CAS No: 2034305-78-5
• MF: C₂₀H₂₇N₃O₃
• MW: 357.44668507576
• CID: 6332953
• PubChem ID: 91813634
• Update Time: 2025-10-13

1-cyclopropanecarbonyl-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropanecarbonyl-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine
• cyclopropyl-[4-[4-(3-methoxypyrrolidin-1-yl)benzoyl]piperazin-1-yl]methanone
• 2034305-78-5
• (4-(cyclopropanecarbonyl)piperazin-1-yl)(4-(3-methoxypyrrolidin-1-yl)phenyl)methanone
• 1-cyclopropanecarbonyl-4-[4-(3-methoxypyrrolidin-1-yl)benzoyl]piperazine
• F6443-1272
• AKOS026688167

• Inchi： 1S/C20H27N3O3/c1-26-18-8-9-23(14-18)17-6-4-16(5-7-17)20(25)22-12-10-21(11-13-22)19(24)15-2-3-15/h4-7,15,18H,2-3,8-14H2,1H3
• InChI Key： YCBMEYXVPDMGJA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)N1CCN(C(C2C=CC(=CC=2)N2CCC(C2)OC)=O)CC1

Computed Properties

• Exact Mass: 357.20524173g/mol
• Monoisotopic Mass: 357.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-cyclopropanecarbonyl-4-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine

1-Cyclopropanecarbonyl-4-(3-Methoxypyrrolidin-1-yl)Benzoylpiperazine: A Comprehensive Overview

The compound 1-cyclopropanecarbonyl-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine, identified by the CAS number 2034305-78-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a piperazine ring, a cyclopropane moiety, and a methoxy-substituted pyrrolidine group, all of which contribute to its versatile properties.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design, particularly in the development of novel therapeutic agents. The cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to specific targets. In the case of 1-cyclopropanecarbonyl-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine, this structural feature is believed to play a crucial role in its pharmacokinetic profile and bioavailability.

The presence of the pyrrolidine ring with a methoxy substituent further enhances the compound's stability and solubility. This group is known to improve the lipophilicity of molecules, making them more suitable for oral administration. Recent research has focused on optimizing such substituents to achieve better drug-like properties, including improved absorption and reduced toxicity.

In terms of synthesis, the construction of benzoylpiperazine derivatives has been a topic of extensive investigation. The piperazine ring is a common scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. The synthesis of this compound involves multi-step reactions, including coupling reactions and cyclization processes, which require precise control over reaction conditions to ensure high yields and purity.

The application of 1-cyclopropanecarbonyl-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine extends beyond pharmaceuticals. Its unique chemical structure makes it a valuable component in materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its potential as a building block for creating stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or pH.

From a pharmacological perspective, this compound has shown promising activity in preclinical studies targeting various disease states. Its ability to modulate key cellular pathways makes it a candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Recent findings suggest that it may exhibit selective inhibition against certain enzymes involved in these pathways, providing a basis for further exploration in clinical settings.

In conclusion, 1-cyclopropanecarbonyl-4-(3-methoxypyrrolidin-1-yl)benzoylpiperazine represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool for future innovations in drug discovery and materials science.